Cas no 2171664-93-8 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclopropyl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclopropyl}acetic acid
• CAS No: 2171664-93-8
• MF: C₂₄H₂₄F₂N₂O₅
• MW: 458.454573631287
• CID: 6326500
• PubChem ID: 165513781
• Update Time: 2025-05-21

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclopropyl}acetic acid
• 2171664-93-8
• EN300-1522797
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]cyclopropyl}acetic acid

• Inchi： 1S/C24H24F2N2O5/c25-20(26)11-19(22(31)28-24(9-10-24)12-21(29)30)27-23(32)33-13-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18-20H,9-13H2,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： PUNQGEYFRMPQJZ-UHFFFAOYSA-N
• SMILES： FC(CC(C(NC1(CC(=O)O)CC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 458.16532819g/mol
• Monoisotopic Mass: 458.16532819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclopropyl}acetic acid

Comprehensive Guide to 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclopropyl}acetic acid (CAS No. 2171664-93-8)

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclopropyl}acetic acid (CAS No. 2171664-93-8) is a specialized fluorinated organic compound widely used in peptide synthesis and pharmaceutical research. This compound features a unique cyclopropylacetic acid backbone combined with a 9-fluorenylmethoxycarbonyl (Fmoc) protecting group, making it highly valuable in solid-phase peptide synthesis (SPPS) and drug discovery applications. Researchers and manufacturers frequently seek this compound for its role in bioactive molecule development and proteomics studies.

The molecular structure of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclopropyl}acetic acid includes a difluorobutane segment, which enhances its stability and reactivity in amide bond formation. This characteristic is particularly useful in designing peptide-based therapeutics and enzyme inhibitors. The presence of the Fmoc group allows for selective deprotection under mild conditions, a critical feature for automated peptide synthesizers and high-throughput screening platforms.

In recent years, the demand for fluorinated building blocks like 2171664-93-8 has surged due to their applications in targeted drug delivery and precision medicine. The compound’s ability to improve metabolic stability and binding affinity in drug candidates has made it a focal point in medicinal chemistry. Additionally, its compatibility with green chemistry principles aligns with the growing emphasis on sustainable synthesis methods in the pharmaceutical industry.

From a commercial perspective, CAS No. 2171664-93-8 is supplied by leading chemical manufacturers and life science suppliers, often in high-purity grades suitable for research and development (R&D). Its pricing and availability are influenced by factors such as raw material sourcing, synthetic complexity, and market demand. Researchers looking for custom synthesis or bulk quantities should verify certificates of analysis (CoA) and regulatory compliance to ensure quality.

For those exploring peptide modifications or structure-activity relationship (SAR) studies, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclopropyl}acetic acid offers a versatile scaffold. Its fluorine atoms can modulate lipophilicity and electronic effects, which are crucial for optimizing drug-like properties. The compound is also relevant in bioconjugation strategies, where its carboxylic acid functionality enables coupling with amines or hydroxyl groups.

In summary, 2171664-93-8 is a pivotal chemical intermediate in modern drug design and biochemical research. Its combination of Fmoc protection, fluorination, and cyclopropyl ring provides a robust platform for innovation in therapeutic development. As the pharmaceutical industry continues to prioritize novel synthetic routes and efficient methodologies, this compound is poised to remain a key player in advanced research applications.